Cas no 2155853-10-2 (4-aminocyclohexane-1-sulfonamide hydrochloride, Mixture of diastereomers)

• Product Name: 4-aminocyclohexane-1-sulfonamide hydrochloride, Mixture of diastereomers
• CAS No: 2155853-10-2
• MF: C₆H₁₅ClN₂O₂S
• MW: 214.713499307632
• CID: 5092510
• PubChem ID: 132354263
• Update Time: 2025-10-30

4-aminocyclohexane-1-sulfonamide hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonamide, 4-amino-, hydrochloride (1:1)
• 4-Amino-cyclohexanesulfonic acid amide hydrochloride
• 4-Aminocyclohexane-1-sulfonamide hydrochloride
• 4-aminocyclohexane-1-sulfonamide hydrochloride, Mixture of diastereomers

• Inchi： 1S/C6H14N2O2S.ClH/c7-5-1-3-6(4-2-5)11(8,9)10;/h5-6H,1-4,7H2,(H2,8,9,10);1H
• InChI Key： HRCLEDUHODVLHF-UHFFFAOYSA-N
• SMILES： S(C1CCC(N)CC1)(=O)(=O)N.Cl

Additional information on 4-aminocyclohexane-1-sulfonamide hydrochloride, Mixture of diastereomers

Comprehensive Analysis of 4-Aminocyclohexane-1-sulfonamide Hydrochloride (CAS No. 2155853-10-2) as a Diastereomeric Mixture

The 4-aminocyclohexane-1-sulfonamide hydrochloride (CAS 2155853-10-2), a mixture of diastereomers, represents a significant compound in modern pharmaceutical and chemical research. This sulfonamide derivative has garnered attention due to its unique stereochemical properties and potential applications in drug development. The presence of multiple stereocenters in its structure makes the diastereomeric mixture particularly interesting for studies on chiral resolution and biological activity differentiation.

Recent trends in AI-driven drug discovery have highlighted the importance of stereochemically complex molecules like this compound. Researchers are increasingly focusing on how diastereomer ratios influence pharmacokinetics, a topic frequently searched in academic databases. The 4-aminocyclohexane core structure is particularly valuable as it appears in various bioactive molecules, making its sulfonamide hydrochloride derivative a promising scaffold for further modifications.

From a synthetic chemistry perspective, the preparation of CAS 2155853-10-2 involves careful control of reaction conditions to obtain the desired diastereomer mixture. Current literature suggests growing interest in green chemistry approaches for such syntheses, aligning with the pharmaceutical industry's sustainability goals. The compound's hydrochloride salt form enhances its stability and solubility, crucial factors for formulation development that are often queried in patent searches.

The analytical characterization of this diastereomeric mixture presents both challenges and opportunities. Advanced techniques like chiral HPLC and NMR spectroscopy are essential for quality control, topics frequently discussed in analytical chemistry forums. The 4-aminocyclohexane-1-sulfonamide structure has shown interesting hydrogen bonding patterns in crystallographic studies, contributing to the growing field of crystal engineering.

In biological evaluations, the distinct diastereomers within this mixture may exhibit different binding affinities to target proteins. This phenomenon is particularly relevant to current precision medicine research, where stereochemistry plays a crucial role in drug efficacy. The sulfonamide group in this compound provides potential for carbonic anhydrase interactions, a hot topic in enzyme inhibitor development.

From a regulatory standpoint, proper documentation of the diastereomer ratio in CAS 2155853-10-2 is crucial for pharmaceutical applications. This aligns with current Good Manufacturing Practice (cGMP) requirements that emphasize thorough characterization of complex mixtures. The compound's hydrochloride salt form also requires specific stability testing protocols, another area of frequent regulatory inquiries.

The development of 4-aminocyclohexane-1-sulfonamide hydrochloride derivatives has shown promise in addressing drug resistance challenges. Its structural features allow for diverse modifications while maintaining the core cyclohexane scaffold's conformational stability. This adaptability makes it valuable for structure-activity relationship studies, a consistently popular search topic in medicinal chemistry.

Recent computational chemistry studies have utilized molecular docking simulations to predict the binding modes of this diastereomeric mixture with various biological targets. Such in silico approaches, combined with experimental data, are revolutionizing early-stage drug discovery. The compound's sulfonamide hydrochloride moiety appears in several FDA-approved drugs, increasing its relevance to current pharmaceutical research.

Quality control of CAS 2155853-10-2 requires robust analytical methods to monitor the diastereomer composition throughout synthesis and storage. This need has driven innovation in analytical techniques, particularly in chiral separation methods that are widely searched in chromatography communities. The compound's stability under various conditions remains an active area of investigation.

Future research directions for this 4-aminocyclohexane derivative may include exploring its potential in combination therapies or as a building block for more complex molecular architectures. The pharmaceutical industry's growing focus on targeted drug delivery systems could benefit from the compound's modifiable structure. Its sulfonamide hydrochloride group offers multiple sites for conjugation or further functionalization.

In conclusion, 4-aminocyclohexane-1-sulfonamide hydrochloride (CAS 2155853-10-2) as a mixture of diastereomers represents a versatile compound with significant potential in pharmaceutical research and development. Its unique stereochemical properties, combined with the biological relevance of its functional groups, make it a valuable subject for ongoing and future scientific investigations across multiple disciplines.